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molecular formula C11H22O3 B8568805 1-(1,1-Diethoxyethoxy)-3-methylbut-2-ene CAS No. 60066-56-0

1-(1,1-Diethoxyethoxy)-3-methylbut-2-ene

Cat. No. B8568805
CAS RN: 60066-56-0
M. Wt: 202.29 g/mol
InChI Key: XXIZTYJDGFWLIX-UHFFFAOYSA-N
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Patent
US04999451

Procedure details

A mixture of 2.02 g of 1,1-diethoxy-1-(3-methyl-2-buten-1-yloxy)ethane and 20 mg of phenol was heated for 12 hours at 150°-160°, during which time ethanol was evolved. Distillation of the residue gave 1.12 g (72% yield) of ethyl 3,3-dimethyl-4-pentenoate, b.p. 80°-83°/57 mm.
Name
1,1-diethoxy-1-(3-methyl-2-buten-1-yloxy)ethane
Quantity
2.02 g
Type
reactant
Reaction Step One
Name
phenol
Quantity
20 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl 3,3-dimethyl-4-pentenoate
Yield
72%

Identifiers

REACTION_CXSMILES
C(OC(OCC)(O[CH2:7][CH:8]=[C:9]([CH3:11])[CH3:10])C)C.[C:15]1([OH:21])C=CC=C[CH:16]=1.[CH2:22]([OH:24])[CH3:23]>>[CH3:10][C:9]([CH3:11])([CH:8]=[CH2:7])[CH2:23][C:22]([O:21][CH2:15][CH3:16])=[O:24]

Inputs

Step One
Name
1,1-diethoxy-1-(3-methyl-2-buten-1-yloxy)ethane
Quantity
2.02 g
Type
reactant
Smiles
C(C)OC(C)(OCC=C(C)C)OCC
Name
phenol
Quantity
20 mg
Type
reactant
Smiles
C1(=CC=CC=C1)O
Step Two
Name
ethanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISTILLATION
Type
DISTILLATION
Details
Distillation of the residue

Outcomes

Product
Name
ethyl 3,3-dimethyl-4-pentenoate
Type
product
Smiles
CC(CC(=O)OCC)(C=C)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.12 g
YIELD: PERCENTYIELD 72%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.